4-methyl-2-oxo-3-phenyl-2H-chromen-6-yl dimethylcarbamate

• Molecular Formula: C19H17NO4
• Molecular Weight: 323.3 g/mol
• IUPAC Name: (4-methyl-2-oxo-3-phenylchromen-6-yl) N,N-dimethylcarbamate
• InChI: InChI=1S/C19H17NO4/c1-12-15-11-14(23-19(22)20(2)3)9-10-16(15)24-18(21)17(12)13-7-5-4-6-8-13/h4-11H,1-3H3
• InChI Key: PAQPADGJSGZXLX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)OC2=C1C=C(C=C2)OC(=O)N(C)C)C3=CC=CC=C3

Description

4-methyl-2-oxo-3-phenyl-2H-chromen-6-yl dimethylcarbamate: is a synthetic compound belonging to the coumarin family. Coumarins are benzopyrone derivatives with diverse biological activities. This particular compound features a chromenone core with a phenyl group and a dimethylcarbamate substituent.

Preparation Methods

a. Synthetic Routes: The synthesis of this compound involves several steps. One approach is the reaction of 7-amino-4-methylcoumarin (1) with various organic halides. For instance, the reaction with organic halides yields (4-methyl-2-oxo-2H-chromen-7-yl)amino]methylcoumarins (5a–c), benzofuran (6), and benzoxazol (7) . These derivatives exhibit significant antimicrobial activity.

b. Reaction Conditions: The specific reaction conditions depend on the chosen synthetic route. the general strategy involves coupling the amino group of 7-amino-4-methylcoumarin with the organic halide. Detailed reaction conditions can be found in the literature.

c. Industrial Production: While industrial-scale production methods are not explicitly mentioned in the literature, the synthetic routes can be adapted for larger-scale production. Optimization of reaction conditions, scalability, and purification processes would be essential for industrial applications.

Chemical Reactions Analysis

a. Types of Reactions: This compound can undergo various reactions, including oxidation, reduction, and substitution. Its chromenone core provides multiple reactive sites.

b. Common Reagents and Conditions:

Oxidation: Oxidizing agents like potassium permanganate (KMnO4) or hydrogen peroxide (H2O2) can convert the phenolic group to a quinone.

Reduction: Reducing agents such as sodium borohydride (NaBH4) can reduce the carbonyl group.

Substitution: Nucleophilic substitution reactions can occur at the carbamate group.

c. Major Products: The major products depend on the specific reaction conditions. Oxidation may yield a quinone derivative, while reduction could lead to a hydroxylated compound. Substitution reactions may result in various functionalized derivatives.

Scientific Research Applications

This compound’s versatility makes it valuable in scientific research:

Medicinal Chemistry: Exploration of its antimicrobial properties and potential as an antibiotic.

Biological Studies: Investigation of its effects on cellular processes.

Chemical Biology: Probing its interactions with enzymes and receptors.

Mechanism of Action

The exact mechanism remains to be fully elucidated. its structural features suggest interactions with cellular targets, possibly affecting enzymatic processes or signaling pathways.

Comparison with Similar Compounds

While I don’t have a direct list of similar compounds, it’s worth noting that coumarins exhibit diverse structures and activities. Researchers often compare this compound with related derivatives to understand its unique features.